Cas no 338416-15-2 (2-(4-Bromophenyl)sulfanyl-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 2-(4-Bromophenyl)sulfanyl-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 338416-15-2
• MF: C₁₆H₁₂BrNOS
• MW: 346.241581916809
• MDL: MFCD01315810
• CID: 1460616
• PubChem ID: 2763794
• Update Time: 2025-04-20

2-(4-Bromophenyl)sulfanyl-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 2-[(4-bromophenyl)thio]-1-methyl-
• 2-[(4-bromophenyl)sulfanyl]-1-methyl-1H-indole-3-carbaldehyde
• MLS000326435
• 2-[(4-Bromophenyl)thio]-1-methyl-1h-indole-3-carboxaldehyde
• MFCD01315810
• 2-((4-Bromophenyl)thio)-1-methyl-1H-indole-3-carbaldehyde
• CS-0364136
• 3N-308S
• 338416-15-2
• AKOS005070251
• CHEMBL1540208
• HMS3324L16
• SMR000179029
• HMS2164K11
• DB-202579
• 2-(4-bromophenyl)sulfanyl-1-methylindole-3-carbaldehyde
• 2-(4-Bromophenyl)sulfanyl-1-methyl-1H-indole-3-carbaldehyde

• MDL： MFCD01315810
• Inchi： 1S/C16H12BrNOS/c1-18-15-5-3-2-4-13(15)14(10-19)16(18)20-12-8-6-11(17)7-9-12/h2-10H,1H3
• InChI Key： OHGFJXKOJJLXLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 344.98236
• Monoisotopic Mass: 344.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 156-158°C
• PSA: 22

2-(4-Bromophenyl)sulfanyl-1-methyl-1H-indole-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers